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3,3'-Dipropylthiadicarbocyanine

iodide

Cat. No.: B7765211 Get Quote

Essential Safety and Handling Guide for 3,3'-
Dipropylthiadicarbocyanine Iodide
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for 3,3'-Dipropylthiadicarbocyanine iodide, including operational and

disposal plans.

Chemical Profile and Hazards

3,3'-Dipropylthiadicarbocyanine iodide is a fluorescent dye commonly used to measure cell

membrane potential.[1] While a valuable tool in research, it presents several hazards that

necessitate careful handling. The primary hazards associated with this compound are skin

irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][5]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 3,3'-Dipropylthiadicarbocyanine iodide, the

following personal protective equipment is mandatory. This is in line with standard laboratory

safety protocols for handling hazardous chemicals.[6][7][8]
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PPE Category Item Specification

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.[7][9]

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

chemically resistant gloves

should be worn.[10]

Body Protection Laboratory Coat
A flame-resistant lab coat is

recommended.[9]

Respiratory Protection
Dust Mask (N95 or equivalent)

or Respirator

Required when handling the

powder form to avoid

inhalation of dust particles.

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of 3,3'-
Dipropylthiadicarbocyanine iodide and ensure the safety of laboratory personnel.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the solid powder to minimize inhalation exposure.[2][11]

Safe Handling Practices: Avoid direct contact with skin, eyes, and clothing.[10][12] Do not

breathe dust. Wash hands thoroughly after handling.[3]

Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. The

recommended storage temperature is -20°C.[1][2]

Experimental Workflow

The following diagram outlines the standard procedure for working with 3,3'-
Dipropylthiadicarbocyanine iodide, from preparation to disposal.
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Procedural workflow for handling 3,3'-Dipropylthiadicarbocyanine iodide.
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First Aid Measures

In case of accidental exposure, follow these first-aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2][3]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[2]

Disposal Plan

All waste materials contaminated with 3,3'-Dipropylthiadicarbocyanine iodide must be

treated as hazardous waste.

Waste Collection: Collect all contaminated solids (e.g., weigh boats, pipette tips) and liquid

waste in clearly labeled, sealed containers.

Disposal Regulations: Dispose of the chemical waste in accordance with all applicable local,

state, and federal regulations.[2][3] Do not dispose of it down the drain or in the regular

trash. Contact your institution's environmental health and safety office for specific disposal

procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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